Cas no 4131-68-4 (Pentanenitrile,2-hydroxy-2,4-dimethyl-)
4131-68-4 structure
Product Name:Pentanenitrile,2-hydroxy-2,4-dimethyl-
Pentanenitrile,2-hydroxy-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile,2-hydroxy-2,4-dimethyl-
- 2-hydroxy-2,4-dimethylpentanenitrile
- 2-hydroxy-2,4-dimethylvaleronitrile
- 2-hydroxy-2,4-dimethylpentanonitrile
- 2-Hydroxy-2,4-dimethyl-valeronitril
- EINECS 223-947-3
- Methyl-isobutylketon-cyanhydrin
- methylisobutylketone cyanohydrin
- AKOS009469404
- SCHEMBL6052829
- NS00048356
- DTXSID70961614
- DWZKXPAWEWMLEJ-UHFFFAOYSA-N
- 4131-68-4
-
- Inchi： 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3
- InChI Key： DWZKXPAWEWMLEJ-UHFFFAOYSA-N
- SMILES： OC(C#N)(C)CC(C)C
Computed Properties
- Exact Mass: 127.10000
- Monoisotopic Mass: 127.099714
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 44
Experimental Properties
- Density: 0.939
- Boiling Point: 224°Cat760mmHg
- Flash Point: 89.3°C
- Refractive Index: 1.442
- PSA: 44.02000
- LogP: 1.30708
Pentanenitrile,2-hydroxy-2,4-dimethyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Pentanenitrile,2-hydroxy-2,4-dimethyl- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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